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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ensorb® is a lightweight, inert, and highly absorbent granular material designed for the rapid
and efficient cleanup of a wide range of chemical spills. Composed of a sodium potassium
aluminum silicate (expanded perlite), it offers significant advantages over traditional clay-based
absorbents, including higher absorption capacity and lower disposal weight.[1][2][3] These
application notes provide a detailed, step-by-step protocol for the safe and effective use of
Ensorb® in a laboratory or research environment. It is crucial to consult the Safety Data Sheet
(SDS) of the spilled chemical prior to initiating cleanup to ensure compatibility and to
understand the specific hazards involved.

Product Specifications and Performance Data

Ensorb® is characterized by its high absorption capacity and broad chemical compatibility. The
following table summarizes key performance metrics.
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Parameter ValuelSpecification Source

N Sodium Potassium Aluminum
Composition - ] [1][2]
Silicate (Expanded Perlite)

White, odorless
Appearance [1]
aggregate/granules

15 to 20 times the absorption
Absorption Capacity capacity of clay-based [B14151[6][7]

products

Absorbs animal, vegetable,
o mineral, petroleum, and
Compatibility o [3][4]
chemical liquids of any

viscosity.

L Hydrofluoric Acid. Reacts to
Incompatibility _ _ [1][4]
form toxic tetrafluoride gas.

Flammability Non-flammable [1]

o Non-toxic. Considered a
Toxicity ] [21[31[4]
nuisance dust.

Landfill safe when
uncontaminated. If used with
_ hazardous materials, dispose
Disposal ) ) [11[3114]
of in accordance with the
regulations for the absorbed

liquid.

Health and Safety Precautions

Prior to handling Ensorb® and cleaning up a chemical spill, the following safety protocols must
be observed:

» Personal Protective Equipment (PPE): Always consult the SDS of the spilled chemical for
specific PPE requirements. At a minimum, the following should be worn:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://spill-kit.com/wp-content/uploads/2014/11/ENSORB-Granular-MSDS.pdf
https://enpac.com/content/productdocs/sds/ENSORB%20SDS.PDF
https://spill-kit.com/wp-content/uploads/2014/11/ENSORB-Granular-MSDS.pdf
https://enpac.com/blog/ensorb-the-universal-absorbent-youll-wish-you-had-sooner/
https://hazmatresource.com/product/spill-kit-and-leak-control/ensorb-granular-absorbents/
https://www.scnindustrial.com/product/enpac-ensorb-super-absorbents-enp-d225-sec928
https://enpac.com/content/productdocs/catalog%20pages/Catalog%20Page%20115%20116%20-%20ENSORB.pdf
https://knz.ae/spills/ensorb-super-absorbent-granules/
https://enpac.com/blog/ensorb-the-universal-absorbent-youll-wish-you-had-sooner/
https://hazmatresource.com/product/spill-kit-and-leak-control/ensorb-granular-absorbents/
https://spill-kit.com/wp-content/uploads/2014/11/ENSORB-Granular-MSDS.pdf
https://hazmatresource.com/product/spill-kit-and-leak-control/ensorb-granular-absorbents/
https://spill-kit.com/wp-content/uploads/2014/11/ENSORB-Granular-MSDS.pdf
https://enpac.com/content/productdocs/sds/ENSORB%20SDS.PDF
https://enpac.com/blog/ensorb-the-universal-absorbent-youll-wish-you-had-sooner/
https://hazmatresource.com/product/spill-kit-and-leak-control/ensorb-granular-absorbents/
https://spill-kit.com/wp-content/uploads/2014/11/ENSORB-Granular-MSDS.pdf
https://enpac.com/blog/ensorb-the-universal-absorbent-youll-wish-you-had-sooner/
https://hazmatresource.com/product/spill-kit-and-leak-control/ensorb-granular-absorbents/
https://www.benchchem.com/product/b1238914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

[e]

Safety goggles or a full-face shield to protect from dust and splashes.[2][8]

o

Chemically resistant gloves appropriate for the spilled substance.

[¢]

A lab coat or chemical-resistant apron.

[¢]

In cases of significant dust generation or volatile spills, a NIOSH/OSHA approved dust
respirator is recommended.[2][8]

e Ventilation: Ensure adequate ventilation in the spill area. If the spilled substance is volatile,
work in a well-ventilated area or a fume hood.

 Inhalation: Avoid inhaling Ensorb® dust.[2][8] While considered a nuisance dust, it can
cause respiratory irritation.[1][2]

o Eye Contact: Flush eyes with water for at least 15 minutes if Ensorb® dust enters the eyes.

[1]8]

Experimental Protocol: Chemical Spill Cleanup

This protocol outlines the step-by-step procedure for using Ensorb® to clean a liquid chemical
spill on a hard surface.

4.1 Materials

e Ensorb® Super Absorbent

o Appropriate Personal Protective Equipment (PPE)

* Non-sparking scoops or brushes

o Chemical-resistant dustpan

e Sealable, chemical-resistant disposal bags or containers
» Warning signs or barricades

o Decontamination solution (e.g., soap and water, or as specified by the spilled chemical's
SDS)
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4.2 Procedure
e Assess the Spill:

o Identify the spilled chemical and consult its Safety Data Sheet (SDS).

o CRITICAL: Confirm the spilled chemical is not hydrofluoric acid.[1][4]

o Notify personnel in the immediate area and restrict access to the spill zone.[9][10]
e Contain the Spill:

o If the spill is spreading, create a dike around the perimeter of the spill using Ensorb® to
prevent further contamination.[9] Apply the absorbent starting from the outside edge and
working inwards.[10]

e Apply Ensorb®:

o Generously apply Ensorb® directly onto the entire spill.[4] The granules will immediately
begin to absorb the liquid.[3][4]

o Ensure enough absorbent is used to completely cover the spilled liquid.[10]
o Absorb and Solidify:

o Using a non-sparking scoop or brush, gently work the Ensorb® into the spill until the liquid
is fully absorbed and the mixture becomes a solid.[1][4] The resulting solid material should
be dry and free-flowing.[9] Ensorb® permanently encapsulates the absorbed liquid.[3][4]

[6]
e Collect the Waste:
o Carefully sweep up the solidified material using a dustpan and brush.[4][10]

o Place the collected material into a designated, leak-proof, and chemical-resistant disposal
bag or container.[10]

o Decontaminate the Area:
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o Clean the spill surface with an appropriate decontamination solution (e.g., soap and water)
to remove any remaining residue.[10][11]

o Wipe the area dry with paper towels.

o Dispose of Waste:

o Seal the disposal container and label it clearly with the contents (e.g., "Ensorb® with
[spilled chemical name]").

o Dispose of the container in accordance with all local, state, and federal regulations for the
absorbed hazardous material.[1][8][11] If the absorbed liquid was non-hazardous, the
used Ensorb® can typically be disposed of as regular solid waste.[1]

e Restock Supplies:
o Replenish any Ensorb® and other spill cleanup supplies used.[10]

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical workflow for responding to a chemical spill using
Ensorb®.
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Caption: Workflow for Ensorb® Chemical Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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